2-Bromo-4,5-dimethoxy-alpha-(trifluoromethyl)benzylAlcohol

• Molecular Formula: C10H10BrF3O3
• Molecular Weight: 315.08 g/mol
• IUPAC Name: 1-(2-bromo-4,5-dimethoxyphenyl)-2,2,2-trifluoroethanol
• InChI: InChI=1S/C10H10BrF3O3/c1-16-7-3-5(9(15)10(12,13)14)6(11)4-8(7)17-2/h3-4,9,15H,1-2H3
• InChI Key: NWFAVNWQIGDZSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(C(F)(F)F)O)Br)OC

Description

2-Bromo-4,5-dimethoxy-alpha-(trifluoromethyl)benzylAlcohol is a chemical compound with the molecular formula C10H10BrF3O3 and a molecular weight of 315.08 g/mol . This compound is characterized by the presence of bromine, methoxy groups, and a trifluoromethyl group attached to a benzyl alcohol structure. It is primarily used in research and development settings, particularly in the fields of organic chemistry and pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method involves the use of bromine and sulfuric acid to achieve electrophilic bromination of the aromatic ring . The trifluoromethyl group can be introduced using reagents such as trifluoromethyl iodide under specific reaction conditions .

Industrial Production Methods: Industrial production of this compound may involve a one-pot synthesis method to streamline the process and reduce costs. This method includes the bromination of

Biological Activity

2-Bromo-4,5-dimethoxy-alpha-(trifluoromethyl)benzyl alcohol is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis, mechanisms of action, and relevant case studies.

• Molecular Formula : C12H12BrF3O3
• Molecular Weight : 335.12 g/mol
• IUPAC Name : 2-bromo-4,5-dimethoxy-alpha-(trifluoromethyl)benzyl alcohol
• Physical State : White solid
• Melting Point : Approximately 95-96 °C

The biological activity of 2-bromo-4,5-dimethoxy-alpha-(trifluoromethyl)benzyl alcohol is primarily attributed to its interaction with various molecular targets. Research indicates that this compound may exhibit:

• Antioxidant Activity : It has been shown to scavenge free radicals, which can prevent oxidative stress in cells.
• Enzyme Inhibition : The compound potentially inhibits certain enzymes, such as protein tyrosine phosphatase (PTP), which plays a role in glucose metabolism and diabetes management .

In Vitro Studies

In vitro studies have demonstrated that derivatives of similar bromophenolic compounds exhibit varying degrees of PTP1B inhibitory activity. For instance, a related compound showed an IC50 value of 1.50 μM against PTP1B, indicating significant potential for managing metabolic disorders .

In Vivo Studies

In vivo studies using mouse models have indicated that compounds similar to 2-bromo-4,5-dimethoxy-alpha-(trifluoromethyl)benzyl alcohol can effectively lower blood glucose levels and improve lipid profiles in diabetic mice. These findings suggest potential therapeutic applications in treating type 2 diabetes .

Case Study 1: Antidiabetic Activity

A study investigated the effects of bromophenol derivatives on blood glucose levels in C57BL/KsJ-db/db mice. The results showed that specific derivatives significantly reduced blood glucose and cholesterol levels, supporting their use as potential antidiabetic agents.

Case Study 2: Antioxidant Properties

Another research effort focused on the antioxidant properties of brominated compounds. The study found that these compounds could effectively neutralize reactive oxygen species (ROS), thus protecting cells from oxidative damage.

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	IC50 (μM)	Biological Activity
2-Bromo-4,5-dimethoxy-alpha-(trifluoromethyl)benzyl alcohol	C12H12BrF3O3	TBD	Antioxidant, PTP1B inhibitor
3,4-Dibromo-5-(2-bromo-3,4-dihydroxy-6-(isobutoxymethyl)benzyl)benzene-1,2-diol	C14H14Br2O4	1.50	PTP1B inhibitor
Other Bromophenol Derivatives	Various	Varies	Antioxidant

Synthesis Methods

The synthesis of 2-bromo-4,5-dimethoxy-alpha-(trifluoromethyl)benzyl alcohol typically involves several steps:

• Preparation of Starting Materials : Brominated aromatic compounds are synthesized through electrophilic aromatic substitution.
• Functionalization : The introduction of methoxy and trifluoromethyl groups is performed using specific reagents under controlled conditions.
• Reduction : The final step involves converting the corresponding ketone or aldehyde to the desired alcohol using reducing agents such as lithium aluminum hydride.